Cas no 124824-06-2 (3,10-Perylenedione,1-[2-(benzoyloxy)propyl]-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-)

• Product Name: 3,10-Perylenedione,1-[2-(benzoyloxy)propyl]-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-
• CAS No: 124824-06-2
• MF: C₃₇H₃₄O₁₁
• MW: 654.659271717072
• CID: 175574
• PubChem ID: 130269
• Update Time: 2025-04-19

3,10-Perylenedione,1-[2-(benzoyloxy)propyl]-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• 3,10-Perylenedione,1-[2-(benzoyloxy)propyl]-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-
• 1-[3,10-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-4,9-dioxoperylen-1-yl]propan-2-yl benzoate
• 3,10-Perylenedione,1-[2-(benzoyloxy)propyl]-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetram...
• calphostin B
• 1-[3,10-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-4,9-dioxo-4,9-dihydroperylen-1-yl]propan-2-yl benzoate
• 3,10-Perylenedione, 1-(2-(benzoyloxy)propyl)-4,9-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-
• Ucn 1028 B
• UCN 1028B
• UCN-1028B
• DTXSID00924939
• 124824-06-2

• Inchi： 1S/C37H34O11/c1-16(38)12-19-25-26-20(13-17(2)48-37(43)18-10-8-7-9-11-18)36(47-6)34(42)28-22(40)15-24(45-4)30(32(26)28)29-23(44-3)14-21(39)27(31(25)29)33(41)35(19)46-5/h7-11,14-17,38,41-42H,12-13H2,1-6H3
• InChI Key： ZZTKVBAAURVMGM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C2C(C=C(C3=C4C(=CC(C5C(=C(C(CC(C)O)=C(C4=5)C(C=1CC(C)OC(C1C=CC=CC=1)=O)=C32)OC)O)=O)OC)OC)=O)O

Computed Properties

• Exact Mass: 654.21012
• Monoisotopic Mass: 654.21011190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 158.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones Perylenequinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Perylenequinones